Cas no 13191-37-2 (2,5-dibromo-3-(bromomethyl)thiophene)

• Product Name: 2,5-dibromo-3-(bromomethyl)thiophene
• CAS No: 13191-37-2
• MF: C₅H₃Br₃S
• MW: 334.854317903519
• CID: 2770344
• PubChem ID: 12245922
• Update Time: 2025-04-21

2,5-dibromo-3-(bromomethyl)thiophene Chemical and Physical Properties

Names and Identifiers

• 2,5-dibromo-3-(bromomethyl)thiophene
• 2,5-Dibrom-3-brommethyl-thiophen
• 2,5-dibromo-3-bromomethylthiophene
• AKOS013398295
• Thiophene, 2,5-dibromo-3-(bromomethyl)-
• FULQGNHFNHTPIU-UHFFFAOYSA-N
• DB-116474
• DTXSID00482185
• 13191-37-2
• 969-794-2
• SCHEMBL2592432
• 3-bromomethyl-2,5-dibromothiophene

• Inchi： 1S/C5H3Br3S/c6-2-3-1-4(7)9-5(3)8/h1H,2H2
• InChI Key： FULQGNHFNHTPIU-UHFFFAOYSA-N
• SMILES： BrCC1=C(SC(=C1)Br)Br

Computed Properties

• Exact Mass: 331.75100
• Monoisotopic Mass: 331.75056Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 98.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 28.2Ų

Experimental Properties

• PSA: 28.24000
• LogP: 4.16800